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Compound of Interest

Compound Name: 1-Phenylhexan-3-ol

Cat. No.: B1600894 Get Quote

Application Notes and Protocols for 1-
Phenylhexan-3-ol
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and safety information for the handling

and storage of 1-Phenylhexan-3-ol (CAS No. 2180-43-0). The following protocols are based

on general laboratory safety principles and data available for structurally similar compounds.

Users should always consult a comprehensive and verified Safety Data Sheet (SDS) for 1-
Phenylhexan-3-ol from their supplier before commencing any work.

Introduction
1-Phenylhexan-3-ol is a chemical compound used in various research and development

applications. Due to the potential hazards associated with this and similar chemicals, it is

imperative to follow strict safety protocols to minimize risk to personnel and the environment.

Hazard Identification and GHS Classification
A complete, verified GHS classification for 1-Phenylhexan-3-ol is not readily available.

However, based on the closely related compound, 1-Phenylhexan-3-one, the following hazards

should be anticipated:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.
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Serious Eye Damage (Category 1): Causes serious eye damage.

It is crucial to handle this compound with the assumption that it may possess these and

potentially other unidentified hazards.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1-Phenylhexan-3-ol is provided

below.

Property Value Reference

CAS Number 2180-43-0 [1][2]

Molecular Formula C₁₂H₁₈O [1]

Molecular Weight 178.27 g/mol [2]

Appearance Light yellow liquid [3]

Odor Odorless [3]

Boiling Point 251 - 253 °C @ 760 mmHg [3]

Melting Point -11 °C [3]

Flash Point 103 °C [3]

Specific Gravity 0.990 [3]

Safe Handling Protocols
Engineering Controls

Work with 1-Phenylhexan-3-ol should be conducted in a well-ventilated area.

A certified chemical fume hood is required for all procedures that may generate aerosols or

vapors.

Ensure that eyewash stations and safety showers are readily accessible and in good working

order.[4]
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Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 1-Phenylhexan-3-ol:

PPE Type Specifications

Eye and Face Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection
A lab coat or chemical-resistant apron. Closed-

toe shoes are mandatory.

Respiratory Protection
A NIOSH-approved respirator may be required

for certain operations.

General Handling Procedures
Risk Assessment: Before beginning any new procedure, perform a thorough risk

assessment.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Avoid Inhalation: Do not breathe vapors or mists.

Use Appropriate Tools: Use appropriate, non-sparking tools for transferring the chemical.

Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.

Labeling: Ensure all containers of 1-Phenylhexan-3-ol are clearly and accurately labeled.

Storage Procedures
Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

Keep away from heat, sparks, and open flames.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1600894?utm_src=pdf-body
https://www.benchchem.com/product/b1600894?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC130450050&productDescription=1-PHENYL-1-CYCLOHEXENE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store separately from incompatible materials such as strong oxidizing agents and strong

acids.[3][5]

Emergency Procedures
First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor

immediately.

If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

Accidental Release Measures
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert, non-combustible material (e.g., sand,

vermiculite).

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal
Dispose of 1-Phenylhexan-3-ol and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not allow the chemical to enter drains or

waterways.

Experimental Workflow for Safe Handling
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The following diagram outlines the logical workflow for the safe handling of 1-Phenylhexan-3-
ol.

Preparation

Handling

Post-Handling

Emergency Response

Conduct Risk Assessment

Gather Necessary Materials & PPE

Prepare Well-Ventilated Work Area

Don Appropriate PPE

Handle 1-Phenylhexan-3-ol

Perform ExperimentSpill Personnel Exposure

Decontaminate Work Area & Equipment

Dispose of Waste Properly

Doff and Store/Dispose of PPE

Initiate Spill Response Administer First Aid
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Phenylhexan-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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